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Compound of Interest

Compound Name: Neophyl chloride

Cat. No.: B057190

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neophyl chloride, systematically named (1-chloro-2-methylpropan-2-yl)benzene, is a
halogenated organic compound with the chemical formula C10H13CI.[1] This guide provides an
in-depth overview of its commercial availability, key chemical properties, synthesis protocols,
and significant applications in research and development, particularly in the realm of organic
synthesis. Due to the steric hindrance provided by the neopentyl group, neophyl chloride
exhibits unusual reactivity in nucleophilic substitution reactions, making it a valuable precursor
for specific organometallic reagents.[1]

Commercial Availability and Suppliers

Neophyl chloride is readily available from a variety of chemical suppliers worldwide. The
purity levels typically offered are suitable for most research and development applications.
Below is a summary of representative suppliers and indicative pricing.
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Supplier Purity

Quantity

Price (USD)

Reference

Hebei Yanxi
Chemical Co., 98%
Ltd.

per KG

$1.00

[2]

Hebei Chuanghai
Biotechnology 99%
Co., Ltd.

per KG

$10.00 - $30.00

[2]

EAST
CHEMSOURCE 99%
S LIMITED

per Kilogram

$18.00 - $20.00

[3]

Chemical-

Suppliers.com

25 mL

$20.00 - $40.00

[4]

GIHI
CHEMICALS
CO.,LIMITED

Industrial Grade,
99%

25kg/Drum

$0.1/KG EXW

[5]

Note:Prices are indicative and subject to change. Please contact the suppliers directly for

current pricing and availability.

Physicochemical Properties

Neophyl chloride is a colorless to slightly yellow liquid.[6] Key physical and chemical

properties are summarized in the table below.

© 2025 BenchChem. All rights reserved.

217

Tech Support


https://cymitquimica.com/cas/515-40-2/
https://cymitquimica.com/cas/515-40-2/
https://www.lookchem.com/casno515-40-2.html
https://patents.google.com/patent/US4298542A/en
https://www.researchgate.net/publication/300858430_Neophyl_Chloride
https://www.benchchem.com/product/b057190?utm_src=pdf-body
https://www.pw.live/questions-grignard-reagent-and-its-application-in-organic-reactions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 515-40-2 [1]
Molecular Formula C10H13Cl [1]
Molar Mass 168.66 g/mol [1]
Boiling Point 223 °C (433 °F; 496 K) [1]
Density 1.047 g/cm3 [1]

- Insoluble in water, soluble in
Solubility , [7]
organic solvents.

Experimental Protocols
Synthesis of Neophyl Chloride

A common and large-scale preparation of neophyl chloride involves the electrophilic aromatic
substitution reaction of benzene with methallyl chloride, using sulfuric acid as a catalyst.[1] A
detailed and reliable protocol is provided by Organic Syntheses.[8]

Materials:

Benzene (purified)

Methallyl chloride (redistilled commercial sample)

Concentrated sulfuric acid

Anhydrous sodium sulfate

Distilled water

Procedure:[8]

 In a 2-liter three-necked flask equipped with a mechanical stirrer, thermometer, and dropping
funnel, combine 500 g (570 ml, 6.4 moles) of benzene and 34.6 g (18.8 ml) of concentrated
sulfuric acid.
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e Cool the mixture to 20°C.

» While maintaining vigorous stirring and a temperature of 20°C with a water bath, add 201 g
(219 ml, 2.22 moles) of methallyl chloride dropwise over a period of 12 hours.

 After the addition is complete, continue stirring the amber-colored mixture for an additional
12 hours.

o Transfer the reaction mixture to a 1-liter separatory funnel and remove the sulfuric acid layer.

e Wash the remaining benzene solution with four 200-ml portions of distilled water until the
washings are neutral to litmus. The solution should become colorless.

e Dry the benzene solution with anhydrous sodium sulfate.
» Remove the benzene by distillation under a pressure of about 45 mm.

« Distill the liquid residue through a 40-cm Vigreux column under reduced pressure. The
neophyl chloride product is collected at 97-98°C / 10 mm.

The yield of neophyl chloride is typically between 262-275 g (70-73%).[1]

Applications in Organic Synthesis

A primary application of neophyl chloride is as a precursor to organometallic reagents, such
as Grignard and organolithium reagents.[1] The steric hindrance of the neophyl group prevents
typical SN2 reactions and (-hydride elimination, making these reagents particularly useful for
specific synthetic transformations.[1]

Formation and Reaction of Neophylmagnesium Chloride

Neophyl chloride readily reacts with magnesium to form the corresponding Grignard reagent,
neophylmagnesium chloride. This reagent is a valuable intermediate in the synthesis of other
compounds, such as fenbutatin oxide, an acaricide.[9]

The following diagram illustrates the general workflow for the formation of neophylmagnesium
chloride and its subsequent reaction with an electrophile.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b057190?utm_src=pdf-body
https://www.benchchem.com/product/b057190?utm_src=pdf-body
https://en.wikipedia.org/wiki/Neophyl_chloride
https://www.benchchem.com/product/b057190?utm_src=pdf-body
https://en.wikipedia.org/wiki/Neophyl_chloride
https://en.wikipedia.org/wiki/Neophyl_chloride
https://www.benchchem.com/product/b057190?utm_src=pdf-body
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation93/fenbuta.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Workflow for Neophylmagnesium Chloride Synthesis and Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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